N-[(3-methoxyphenyl)-pyridin-3-ylmethyl]-3,4-dihydro-2H-pyran-6-carboxamide

• IUPAC Name: N-[(3-methoxyphenyl)-pyridin-3-ylmethyl]-3,4-dihydro-2H-pyran-6-carboxamide
• InChI: InChI=1S/C19H20N2O3/c1-23-16-8-4-6-14(12-16)18(15-7-5-10-20-13-15)21-19(22)17-9-2-3-11-24-17/h4-10,12-13,18H,2-3,11H2,1H3,(H,21,22)
• InChI Key: RUCJZRSZBKCILV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C(C2=CN=CC=C2)NC(=O)C3=CCCCO3
• Molecular Formula: C19H20N2O3
• Molecular Weight: 324.4 g/mol

Description

N-[(3-methoxyphenyl)-pyridin-3-ylmethyl]-3,4-dihydro-2H-pyran-6-carboxamide, also known as MPDC, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. MPDC belongs to the class of pyranocarboxamides and has been studied extensively for its various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N-[(3-methoxyphenyl)-pyridin-3-ylmethyl]-3,4-dihydro-2H-pyran-6-carboxamide is not fully understood. However, it has been shown to inhibit the activity of certain enzymes, such as cyclooxygenase-2 (COX-2) and phosphodiesterase (PDE). COX-2 is an enzyme involved in the production of inflammatory mediators, while PDE is involved in the regulation of intracellular signaling pathways. By inhibiting these enzymes, N-[(3-methoxyphenyl)-pyridin-3-ylmethyl]-3,4-dihydro-2H-pyran-6-carboxamide may reduce inflammation and inhibit cancer cell growth.
Biochemical and Physiological Effects:
N-[(3-methoxyphenyl)-pyridin-3-ylmethyl]-3,4-dihydro-2H-pyran-6-carboxamide has been shown to have various biochemical and physiological effects. It has been shown to reduce the production of inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). N-[(3-methoxyphenyl)-pyridin-3-ylmethyl]-3,4-dihydro-2H-pyran-6-carboxamide has also been shown to induce apoptosis, or programmed cell death, in cancer cells. In addition, N-[(3-methoxyphenyl)-pyridin-3-ylmethyl]-3,4-dihydro-2H-pyran-6-carboxamide has been shown to inhibit angiogenesis, the formation of new blood vessels that is necessary for tumor growth.

Advantages and Limitations for Lab Experiments

N-[(3-methoxyphenyl)-pyridin-3-ylmethyl]-3,4-dihydro-2H-pyran-6-carboxamide has several advantages for lab experiments. It is relatively easy to synthesize and can be produced in high yields. N-[(3-methoxyphenyl)-pyridin-3-ylmethyl]-3,4-dihydro-2H-pyran-6-carboxamide is also stable under normal laboratory conditions and can be stored for extended periods of time. However, one limitation of N-[(3-methoxyphenyl)-pyridin-3-ylmethyl]-3,4-dihydro-2H-pyran-6-carboxamide is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on N-[(3-methoxyphenyl)-pyridin-3-ylmethyl]-3,4-dihydro-2H-pyran-6-carboxamide. One area of research is the development of more efficient synthesis methods to increase the yield and purity of the final product. Another area of research is the optimization of N-[(3-methoxyphenyl)-pyridin-3-ylmethyl]-3,4-dihydro-2H-pyran-6-carboxamide for in vivo use, including increasing its solubility in water and improving its pharmacokinetic properties. Additionally, further studies are needed to fully understand the mechanism of action of N-[(3-methoxyphenyl)-pyridin-3-ylmethyl]-3,4-dihydro-2H-pyran-6-carboxamide and its potential therapeutic applications in various diseases.

Synthesis Methods

The synthesis of N-[(3-methoxyphenyl)-pyridin-3-ylmethyl]-3,4-dihydro-2H-pyran-6-carboxamide involves a series of chemical reactions, starting with the reaction between 3-methoxybenzaldehyde and 3-pyridinemethanol to produce 3-[(3-methoxyphenyl)-pyridin-3-yl]methanol. This intermediate is then reacted with 2,3-dihydrofuran-6-carboxylic acid to produce the final product, N-[(3-methoxyphenyl)-pyridin-3-ylmethyl]-3,4-dihydro-2H-pyran-6-carboxamide. The synthesis of N-[(3-methoxyphenyl)-pyridin-3-ylmethyl]-3,4-dihydro-2H-pyran-6-carboxamide has been optimized to increase the yield and purity of the final product.

Scientific Research Applications

N-[(3-methoxyphenyl)-pyridin-3-ylmethyl]-3,4-dihydro-2H-pyran-6-carboxamide has been studied for its potential therapeutic applications in various diseases. It has been shown to have anti-inflammatory and anti-cancer properties. N-[(3-methoxyphenyl)-pyridin-3-ylmethyl]-3,4-dihydro-2H-pyran-6-carboxamide has been studied in vitro and in vivo for its effects on various cancer cell lines, including breast cancer, lung cancer, and pancreatic cancer. N-[(3-methoxyphenyl)-pyridin-3-ylmethyl]-3,4-dihydro-2H-pyran-6-carboxamide has also been studied for its potential use in the treatment of inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.